Cas no 710348-95-1 (Aromatics3-Amino-5-fluorobenzeneboronicacidpinacolester)

Aromatics3-Amino-5-fluorobenzeneboronicacidpinacolester structure
710348-95-1 structure
Product Name:Aromatics3-Amino-5-fluorobenzeneboronicacidpinacolester
CAS No:710348-95-1
MF:C12H17BFNO2
MW:237.078286886215
CID:2123130
PubChem ID:59770039
Update Time:2025-04-21

Aromatics3-Amino-5-fluorobenzeneboronicacidpinacolester Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
    • EN300-12593415
    • 3-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • MFCD22207038
    • DTXSID501163632
    • VQRPRRMKMAREJT-UHFFFAOYSA-N
    • AT11192
    • 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • Benzenamine, 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • SCHEMBL2042221
    • CS-0371359
    • 3-Fluoro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine
    • 710348-95-1
    • SY333285
    • WS-00659
    • 3-Amino-5-fluorophenylboronic Acid Pinacol Ester
    • Z2049755231
    • DA-03377
    • KDB34895
    • Aromatics3-Amino-5-fluorobenzeneboronicacidpinacolester
    • Inchi: 1S/C12H17BFNO2/c1-11(2)12(3,4)17-13(16-11)8-5-9(14)7-10(15)6-8/h5-7H,15H2,1-4H3
    • InChI Key: VQRPRRMKMAREJT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N

Computed Properties

  • Exact Mass: 237.1336371g/mol
  • Monoisotopic Mass: 237.1336371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Aromatics3-Amino-5-fluorobenzeneboronicacidpinacolester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
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